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Compound of Interest

Compound Name: Biotin-PEG10-Acid

Cat. No.: B15544919 Get Quote

For Immediate Release

This technical guide provides an in-depth analysis of the solubility and application of Biotin-
PEG10-Acid, a key reagent for researchers, scientists, and professionals in drug development.

This document outlines the molecule's solubility in various solvents, details experimental

protocols for its use, and illustrates its mechanism of action in cellular uptake.

Core Properties of Biotin-PEG10-Acid
Biotin-PEG10-Acid is a heterobifunctional linker composed of a biotin molecule and a

carboxylic acid group, connected by a hydrophilic 10-unit polyethylene glycol (PEG) spacer.

This PEG chain is instrumental in conferring favorable solubility properties to the molecule and

any conjugate it forms, reducing aggregation and steric hindrance.[1]

Physicochemical Characteristics
Property Value

Molecular Formula C₃₃H₆₁N₃O₁₄S

Molecular Weight 755.9 g/mol [2]

Appearance White to off-white solid or semi-solid

Solubility Profile
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The inclusion of the hydrophilic PEG spacer significantly enhances the solubility of Biotin-
PEG10-Acid in aqueous and many organic solvents.[2] While precise quantitative solubility

data for Biotin-PEG10-Acid is not readily available in published literature, qualitative

information from suppliers and data for structurally similar compounds provide a strong

indication of its solubility characteristics.

Qualitative Solubility
Solvent Solubility

Water Soluble[3][4]

Aqueous Buffers (e.g., PBS) Soluble[3]

Dimethyl Sulfoxide (DMSO) Soluble[3][4][5]

Dimethylformamide (DMF) Soluble[3][4][5]

Chloroform Soluble[3]

Methylene Chloride (DCM) Soluble[3][5]

Acetonitrile Soluble[5]

Alcohols Less Soluble[3]

Toluene Less Soluble[3]

Ether Not Soluble[3]

Quantitative Solubility of a Structurally Similar
Compound
A technical data sheet for a related long-chain PEGylated biotin compound, Biotin PEG Thiol,

indicates a solubility of 10 mg/mL in water, chloroform, and DMSO.[6] This provides a

reasonable estimate for the solubility of Biotin-PEG10-Acid.

Experimental Protocols
Determination of Aqueous Solubility (Shake-Flask
Method)
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The shake-flask method is a reliable technique for determining the thermodynamic solubility of

a compound.[7][8]

Materials:

Biotin-PEG10-Acid

Solvent of choice (e.g., deionized water, PBS pH 7.4)

Vials with screw caps

Orbital shaker or vortex mixer

Centrifuge

Analytical balance

HPLC or UV-Vis spectrophotometer for quantification

Procedure:

Add an excess amount of Biotin-PEG10-Acid to a vial containing a known volume of the

solvent.

Tightly cap the vial and place it on an orbital shaker at a constant temperature (e.g., 25°C).

Shake the mixture for a sufficient time to reach equilibrium (typically 24-48 hours).

After equilibration, centrifuge the suspension to pellet the undissolved solid.

Carefully withdraw an aliquot of the clear supernatant.

Dilute the supernatant with the solvent to a concentration within the linear range of the

analytical method.

Quantify the concentration of Biotin-PEG10-Acid in the diluted supernatant using a

calibrated HPLC or UV-Vis spectrophotometer.

Calculate the solubility of the compound in the chosen solvent.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://enamine.net/public/biology-services/Shake-Flask-Aqueous-Solubility-Assay-(kinetic-or-thermodynamic-assay-conditions).pdf
https://bioassaysys.com/wp-content/uploads/Solubility-Service-Shake-Flask.pdf
https://www.benchchem.com/product/b15544919?utm_src=pdf-body
https://www.benchchem.com/product/b15544919?utm_src=pdf-body
https://www.benchchem.com/product/b15544919?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15544919?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Workflow for Solubility Determination
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Workflow for Shake-Flask Solubility Determination

Add excess Biotin-PEG10-Acid
to solvent in a vial

Equilibrate on shaker
(24-48h at constant temp.)

Centrifuge to pellet
undissolved solid

Collect clear supernatant

Dilute supernatant

Quantify concentration
(HPLC or UV-Vis)

Calculate solubility
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Amine Coupling Bioconjugation Workflow
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Targeting Cancer Cells via the SMVT Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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